Cas no 1909337-69-4 (N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride)

• Product Name: N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride
• CAS No: 1909337-69-4
• MDL: MFCD29763288
• CID: 4629427
• PubChem ID: 122163448
• Update Time: 2025-10-30

N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride

• MDL： MFCD29763288

Additional information on N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride

Comprehensive Analysis of N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride (CAS 1909337-69-4)

N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride (CAS 1909337-69-4) is a specialized organic compound widely utilized in pharmaceutical research and material science. This compound, featuring a pyridine and benzene core structure, has garnered significant attention due to its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics and functional materials.

In recent years, the demand for N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride has surged, driven by its relevance in cancer research and neurological studies. The compound's unique molecular architecture allows it to interact with biological targets, making it a valuable candidate for kinase inhibitors and receptor modulators. With the rise of personalized medicine and AI-driven drug design, this compound is increasingly featured in high-throughput screening and computational modeling studies.

The synthesis and characterization of CAS 1909337-69-4 involve advanced techniques such as NMR spectroscopy, HPLC purification, and mass spectrometry. These methods ensure the compound's high purity and stability, which are critical for reproducible experimental results. As the scientific community shifts toward green chemistry, efforts are also underway to optimize the synthesis of N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride using eco-friendly solvents and catalysts.

Beyond pharmaceuticals, N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride is explored in organic electronics and photovoltaic materials. Its conjugated system and electron-donating properties make it suitable for designing conductive polymers and light-emitting diodes (LEDs). This dual applicability in life sciences and material engineering underscores its versatility and future potential.

Frequently asked questions about CAS 1909337-69-4 include its solubility profile, storage conditions, and compatibility with common reagents. Researchers also inquire about its structure-activity relationship (SAR) and potential toxicity, which are essential for safe handling and application. As the compound gains traction, collaborations between academia and industry are expected to accelerate its commercialization and broader adoption.

In summary, N1-(pyridin-4-yl)benzene-1,4-diamine dihydrochloride (CAS 1909337-69-4) represents a cutting-edge chemical entity with multidisciplinary relevance. Its integration into drug development pipelines and advanced material systems positions it as a key player in addressing contemporary scientific challenges. Stay updated with the latest research to leverage its full potential in your projects.